(4'-Formyl-biphenyl-4-yl)-acetic acid

• IUPAC Name: 2-[4-(4-formylphenyl)phenyl]acetic acid
• InChI: InChI=1S/C15H12O3/c16-10-12-3-7-14(8-4-12)13-5-1-11(2-6-13)9-15(17)18/h1-8,10H,9H2,(H,17,18)
• InChI Key: VRIMIPHUAHCGAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)C2=CC=C(C=C2)C=O
• Molecular Formula: C15H12O3
• DSSTOX Substance ID: DTXSID00374692
• Molecular Weight: 240.25 g/mol
• CAS No.: 669713-90-0

Description

“(4’-Formyl-biphenyl-4-yl)-acetic acid” is a chemical compound that has been mentioned in the context of the synthesis of high-quality sp2-carbon i-COFs. It’s used in the Knoevenagel reaction with N-ethyl-2,4,6-trimethylpyridinium halide.

Synthesis Analysis

The synthesis of this compound has been addressed in the context of creating a high-quality sp2-carbon i-COFs. The Knoevenagel reaction of N-ethyl-2,4,6-trimethylpyridinium halide with 1,3,5-tris-(4′-formyl-biphenyl-4-yl)triazine was used.

Chemical Reactions Analysis

The compound has been used in the Knoevenagel reaction to synthesize a high-quality sp2-carbon i-COFs. The resultant i-COFs were positively charged by the pyridine quaternary ammonium salts.

Scientific Research Applications

Synthesis of Novel Chemical Compounds

(4'-Formyl-biphenyl-4-yl)-acetic acid plays a crucial role in the synthesis of various novel chemical compounds. For instance, its derivatives have been used in a three-component Ugi reaction to produce unique indoloketopiperazines (Ghandi, Zarezadeh, & Taheri, 2012). Similarly, it serves as a starting material for the solid-phase synthesis of trisubstituted 2,4'-biimidazoles, which are potential scaffolds for drug discovery (Karskela & Lönnberg, 2009).

Drug Development and Pharmaceutical Research

In pharmaceutical research, derivatives of this compound are explored for various applications. For example, the synthesis and evaluation of mutual azo prodrugs of 5-aminosalicylic acid linked to this compound have been reported, showing potential in the treatment of ulcerative colitis (Jilani, Shomaf, & Alzoubi, 2013). Additionally, novel biphenyl ester derivatives of this acid have been studied as tyrosinase inhibitors, demonstrating significant pharmaceutical potential (Kwong et al., 2017).

Chemical Analysis and Characterization

This compound also finds use in the chemical analysis and characterization of other compounds. For instance, it has been involved in the characterization of new heterocyclic compounds with phosphorus (Kochkanyan et al., 1985). Moreover, its derivatives have been used in the synthesis and structural analysis of 1,3-diaryl-pyrrolo[1,2-a]quinoxalines, contributing to advancements in organic chemistry (Potikha & Kovtunenko, 2009).

Future Directions

The future directions of research involving “(4’-Formyl-biphenyl-4-yl)-acetic acid” could involve further exploration of its use in the synthesis of i-COFs and their applications. The interplay between surface chemistry, ionic interaction, and pore confinement that cooperatively promote the performance of i-POPs could be a focus of future research.